99-40-1

2-Chloro-3',4'-dihydroxyacetophenone

In Stock

• CAS RN:
• 99-40-1

• Formula:
• C8H7ClO3

• InChI:
• InChI=1S/C8H7ClO3/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3,10-11H,4H2

• InChIKey:
• LWTJEJCZJFZKEL-UHFFFAOYSA-N

• 2-chloro-3',4'-dihydroxyacetophenone is an alpha-chloroketone, a member of acetophenones and an aromatic ketone.

5,5-Dichlorobarbituric acid

In Stock

• CAS RN:
• 699-40-1

• Formula:
• C4H2Cl2N2O3

• InChI:
• InChI=1S/C4H2Cl2N2O3/c5-4(6)1(9)7-3(11)8-2(4)10/h(H2,7,8,9,10,11)

• InChIKey:
• REGZNRJTBVIGMJ-UHFFFAOYSA-N

• 5,5-Dichlorobarbituric acid is a useful research compound. Its molecular formula is C4H2Cl2N2O3 and its molecular weight is 196.97 g/mol. The purity is usually 95%.

Isomaltose

In Stock

• CAS RN:
• 499-40-1

• Formula:
• C12H22O11

• InChI:
• InChI=1S/C12H22O11/c13-1-3-5(14)8(17)10(19)12(23-3)21-2-4-6(15)7(16)9(18)11(20)22-4/h3-20H,1-2H2/t3-,4-,5-,6-,7+,8+,9-,10-,11?,12+/m1/s1

• InChIKey:
• AYRXSINWFIIFAE-YJOKQAJESA-N

• Isomaltose is a glucose disaccharide with an α-(1→6) linkage, as opposed to the α-(1→4) linkage found in maltose. It can be liberated from dextran by dextranase and is hydrolyzed to D-glucose by isomaltase through an α-D-glucosidase-type action. Congenital sucrase-isomaltase deficiency is a rare autosomal intestinal disorder resulting from mutations affecting the gene encoding the proprotein from which sucrase and isomaltase are produced.
  Isomaltose is a glycosylglucose consisting of two D-glucopyranose units connected by an alpha-(1->6)-linkage. It has a role as a metabolite, a human metabolite and a mouse metabolite.
  Epimelibiose belongs to the class of organic compounds known as o-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a O-glycosidic bond. Epimelibiose is soluble (in water) and a very we...

N-carbamimidoylacetamide

In Stock

• CAS RN:
• 5699-40-1

• Formula:
• C3H7N3O

• InChI:
• InChI=1S/C3H7N3O/c1-2(7)6-3(4)5/h1H3,(H4,4,5,6,7)

• InChIKey:
• NGGXACLSAZXJGM-UHFFFAOYSA-N

• 1-Acetylguanidine is a guanidine derivative.
  
  

5-methoxy-2-methyl-1H-benzimidazole hydrochloride

In Stock

• CAS RN:
• 92799-40-1

• Formula:
• C9H11ClN2O

• InChI:
• InChI=1S/C9H10N2O.ClH/c1-6-10-8-4-3-7(12-2)5-9(8)11-6;/h3-5H,1-2H3,(H,10,11);1H

• InChIKey:
• ULPFZAZFMWMOGF-UHFFFAOYSA-N

• 5-methoxy-2-methyl-1H-benzimidazole hydrochloride is a useful research compound. Its molecular formula is C9H11ClN2O and its molecular weight is 198.65 g/mol. The purity is usually 95%.

3-morpholin-4-ylsulfonyl-N-(1,3-thiazol-2-yl)benzamide

In Stock

• CAS RN:
• 296799-40-1

• Formula:
• C14H15N3O4S2

• InChI:
• InChI=1S/C14H15N3O4S2/c18-13(16-14-15-4-9-22-14)11-2-1-3-12(10-11)23(19,20)17-5-7-21-8-6-17/h1-4,9-10H,5-8H2,(H,15,16,18)

• InChIKey:
• MWSYFTBXCPPZMT-UHFFFAOYSA-N

• 3-morpholin-4-ylsulfonyl-N-(1,3-thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C14H15N3O4S2 and its molecular weight is 353.41. The purity is usually 95%.

(4-((3,4-Dimethylphenyl)sulfonyl)-6-methylquinolin-3-yl)(4-methoxyphenyl)methanone

In Stock

• CAS RN:
• 872199-40-1

• Formula:
• C26H23NO4S

• InChI:
• InChI=1S/C26H23NO4S/c1-16-5-12-24-22(13-16)26(32(29,30)21-11-6-17(2)18(3)14-21)23(15-27-24)25(28)19-7-9-20(31-4)10-8-19/h5-15H,1-4H3

• InChIKey:
• WFSWQRBTOBDESN-UHFFFAOYSA-N

• (4-((3,4-Dimethylphenyl)sulfonyl)-6-methylquinolin-3-yl)(4-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C26H23NO4S and its molecular weight is 445.53. The purity is usually 95%.

(2E)-3-{5-bromo-2-[(ethoxycarbonyl)ethoxy]phenyl}prop-2-enoic acid

Usually In Stock

• CAS RN:
• 937599-40-1

• Formula:
• C14H15BrO5

• InChI:
• InChI=1S/C14H15BrO5/c1-3-19-14(18)9(2)20-12-6-5-11(15)8-10(12)4-7-13(16)17/h4-9H,3H2,1-2H3,(H,16,17)/b7-4+

• InChIKey:
• DPPYRHRVJILTJQ-QPJJXVBHSA-N

• (2E)-3-{5-bromo-2-[(ethoxycarbonyl)ethoxy]phenyl}prop-2-enoic acid is a useful research compound. Its molecular formula is C14H15BrO5 and its molecular weight is 343.173. The purity is usually 95%.

N-(4-(dimethylamino)phenethyl)-2-(4-methoxyphenyl)ethanesulfonamide

In Stock

• CAS RN:
• 953999-40-1

• Formula:
• C19H26N2O3S

• InChI:
• InChI=1S/C19H26N2O3S/c1-21(2)18-8-4-16(5-9-18)12-14-20-25(22,23)15-13-17-6-10-19(24-3)11-7-17/h4-11,20H,12-15H2,1-3H3

• InChIKey:
• BPSREBPKFJJPKD-UHFFFAOYSA-N

• N-(4-(dimethylamino)phenethyl)-2-(4-methoxyphenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C19H26N2O3S and its molecular weight is 362.49. The purity is usually 95%.

N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide

In Stock

• CAS RN:
• 1019099-40-1

• Formula:
• C16H15N5O2

• InChI:
• InChI=1S/C16H15N5O2/c1-10-9-14(22)19-16(17-10)21-13(8-11(2)20-21)18-15(23)12-6-4-3-5-7-12/h3-9H,1-2H3,(H,18,23)(H,17,19,22)

• InChIKey:
• UUJNFFPMNMRHOQ-UHFFFAOYSA-N

• N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C16H15N5O2 and its molecular weight is 309.329. The purity is usually 95%.

N1-(3-((3-Aminopropyl)amino)propyl)butane-1,4-diamine hydrochloride

In Stock

• CAS RN:
• 1255099-40-1

• Formula:
• C10H27ClN4

• InChI:
• InChI=1S/C10H26N4.ClH/c11-5-1-2-7-13-9-4-10-14-8-3-6-12;/h13-14H,1-12H2;1H

• InChIKey:
• WEULGTYYAQBICD-UHFFFAOYSA-N

• N1-(3-((3-Aminopropyl)amino)propyl)butane-1,4-diamine hydrochloride is a useful research compound. Its molecular formula is C10H27ClN4 and its molecular weight is 238.8 g/mol. The purity is usually 95%.

3-(1-methyl-1H-benzo[d]imidazol-5-yl)-3-oxopropanenitrile

In Stock

• CAS RN:
• 1616099-40-1

• Formula:
• C11H9N3O

• InChI:
• InChI=1S/C11H9N3O/c1-14-7-13-9-6-8(2-3-10(9)14)11(15)4-5-12/h2-3,6-7H,4H2,1H3

• InChIKey:
• YBULYAQNBSMOKA-UHFFFAOYSA-N

• 3-(1-methyl-1H-benzo[d]imidazol-5-yl)-3-oxopropanenitrile is a useful research compound. Its molecular formula is C11H9N3O and its molecular weight is 199.213. The purity is usually 95%.